Cas no 2137680-20-5 (Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate)

• Product Name: Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate
• CAS No: 2137680-20-5
• MF: C₁₂H₇N₂NaO₃S
• MW: 282.250352144241
• CID: 6323523
• PubChem ID: 165859978
• Update Time: 2025-05-20

Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate
• 2137680-20-5
• EN300-723436
• Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate

• Inchi： 1S/C12H8N2O3S.Na/c15-18(16)9-6-10-11(8-4-2-1-3-5-8)14-17-12(10)13-7-9;/h1-7H,(H,15,16);/q;+1/p-1
• InChI Key： GXOUYXWAYLZQPG-UHFFFAOYSA-M
• SMILES： S(C1=CN=C2C(=C1)C(C1C=CC=CC=1)=NO2)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 282.00750755g/mol
• Monoisotopic Mass: 282.00750755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų

Additional information on Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate

Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate (CAS No. 2137680-20-5): An Overview

Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate (CAS No. 2137680-20-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolopyridine sulfinate derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate.

The chemical structure of Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate is characterized by a unique combination of a phenyl group, an oxazolopyridine ring system, and a sulfinate moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The oxazolopyridine ring system is particularly noteworthy due to its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

The synthesis of Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate typically involves a multi-step process. One common approach is the reaction of a phenyl-substituted oxazolopyridine derivative with a sulfinating agent in the presence of a base. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in synthetic methodologies have also focused on developing more environmentally friendly and cost-effective processes.

One of the key areas of interest in the study of Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate is its biological activity. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate various signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate has shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from oxidative damage and reduce neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate may have therapeutic potential in treating neurological disorders.

The pharmacokinetic profile of Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate has also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, Sodium 3-phenyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate (CAS No. 2137680-20-5) represents a promising candidate in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.